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Compound of Interest

Compound Name: Indium carbonate

Executive Summary

This technical guide provides a comprehensive overview of the available health and safety
information for indium carbonate. It is intended for researchers, scientists, and drug
development professionals who may handle this compound. It is critical to note that a specific
Safety Data Sheet (SDS) for indium carbonate (In2(CO3)3) is not readily available in the public
domain. Consequently, this guide synthesizes data from various sources on indium and its
compounds to provide the most accurate safety recommendations possible. The toxicological
information presented is largely based on studies of other indium compounds, such as indium
tin oxide (ITO), and may not be fully representative of indium carbonate. Therefore, a cautious
and conservative approach to handling this chemical is strongly advised. All quantitative data
has been summarized in tables for clarity, and a general experimental protocol for assessing
acute oral toxicity is provided. Additionally, a workflow for the safe handling of chemical
powders is visualized to guide laboratory practices.

Physical and Chemical Properties

Indium carbonate is a water-insoluble indium source that can be converted to other indium
compounds.[1] The following table summarizes its key physical and chemical properties based
on available data.
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Property Value Source
Molecular Formula CsIn209 [2]
Molecular Weight 409.66 g/mol [2]
Appearance Solid (presumed) N/A
Solubility Insoluble in water [1]

Decomposes upon heating to

form indium oxide and carbon
Decomposition dioxide. A significant mass loss  N/A

is observed in the temperature

range of 200°C to 300°C.[3]

Toxicological Information

Specific toxicological data for indium carbonate is not available. The information below is
based on studies of indium and its other compounds. All indium compounds should be
regarded as potentially highly toxic.

General Toxicity of Indium Compounds:
e Exposure to indium compounds may cause damage to the heart, kidneys, and liver.[4]

e Some indium compounds have been shown to be teratogenic in animal studies, meaning
they can cause developmental malformations.[4]

o Chronic exposure to indium compounds can lead to lung damage, including fibrosis (scarring
of lung tissue), pulmonary alveolar proteinosis, and emphysema.[4]

Acute Toxicity:

e While no specific data exists for indium carbonate, a general methodology for assessing
acute oral toxicity is the OECD Test Guideline 420. This method is designed to estimate the
LD50 value of a substance with the use of fewer animals.[5][6][7][8][9]

Carcinogenicity:
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e There is no specific carcinogenicity data for indium carbonate. However, it is important to
note that the International Agency for Research on Cancer (IARC) has classified Indium
Phosphide (InP) as "probably carcinogenic to humans" (Group 2A) and Indium Tin Oxide
(ITO) as "possibly carcinogenic to humans" (Group 2B) based on animal studies.[4]

Occupational Exposure Limits

There are no specific occupational exposure limits for indium carbonate. However, limits have
been established for indium and its compounds. These should be strictly adhered to when
handling indium carbonate.

Organization Exposure Limit (as In) Notes

Recommended Exposure Limit
NIOSH (REL) TWA 0.1 mg/m3 for indium and its compounds.
[10][11]

Threshold Limit Value for
ACGIH (TLV) TWA 0.1 mg/m3 indium and its compounds.[10]
[12]

Permissible Exposure Limit for

OSHA (PEL) 0.1 mg/m3 indium and its compounds.[13]
[14]
Japan Society for o Biological exposure limit.[10]
) 3 pg/L of indium in serum
Occupational Health [15]

TWA = Time-Weighted Average

Experimental Protocols

As no specific toxicological studies for indium carbonate were found, a general protocol for an
acute oral toxicity study based on OECD Test Guideline 420 is provided below for informational
purposes.

OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure
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Objective: To determine the acute oral toxicity of a substance by identifying the dose level that
causes signs of toxicity without mortality.[5][6][7][8][9]

Principle: A stepwise procedure is used where groups of animals (typically female rats) are
dosed at one of a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg).[5][6][7][8][9]
The initial dose is selected based on a preliminary "sighting study".[5][9]

Methodology:

e Sighting Study: A single animal is dosed at a starting dose level (e.g., 300 mg/kg).[9] Based
on the outcome (survival or death), the next animal is dosed at a higher or lower fixed dose
level. This continues until the dose that produces evident toxicity but no mortality is identified.

[9]

e Main Study: Once the appropriate starting dose is determined, a group of five animals is
dosed at that level.[9]

e Dosing: The test substance is administered orally via gavage in a single dose.[6]

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.[8]
Observations are made frequently on the day of dosing and at least daily thereafter.[8] Body
weight is recorded weekly.[6]

o Endpoint: The study is complete when the dose causing evident toxicity or no more than one
death is identified, or when no effects are seen at the highest dose level.[9]

Safe Handling and Emergency Procedures

Given the lack of specific data for indium carbonate, a conservative approach to handling is
essential. The following procedures are based on general best practices for handling potentially
hazardous chemical powders in a laboratory setting.[16][17][18][19][20]

Engineering Controls:

o Work with indium carbonate in a well-ventilated area, preferably within a certified chemical
fume hood or a powder containment hood.[12]

» Use enclosed balances for weighing to minimize dust dispersion.[17]
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[19][21]

e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves for
any defects before use.[19]

e Body Protection: A lab coat or chemical-resistant apron should be worn.[19]

» Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator
appropriate for the exposure level should be used.[12][21]

Handling and Storage:

e Avoid creating dust.

o Keep containers tightly closed when not in use.[20][22]

o Store in a cool, dry, and well-ventilated area away from incompatible materials.[20][22]
o Label all containers clearly.[19]

First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[11][22][23]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[11]
[21][23]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[11][21][23]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[11][21][23]

Spill and Disposal:
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 In case of a spill, evacuate the area.[12]

o Wear appropriate PPE and use a HEPA-filtered vacuum or wet methods for cleanup to avoid
generating dust.[12]

o Collect the spilled material in a sealed container for proper disposal.[12]

e Dispose of indium carbonate waste as hazardous waste in accordance with local, state,
and federal regulations.[23]

Visualizations

Logical Workflow for Safe Handling of Chemical Powders
Caption: General workflow for safely handling chemical powders in a laboratory setting.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet (SDS). Users should always consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance on handling any
chemical. The absence of comprehensive data for indium carbonate necessitates a high
degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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